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Compound of Interest

Compound Name: 2-Nitropropene

Cat. No.: B1617139

An In-depth Technical Guide to (2-Nitroprop-1-
en-1-yl)benzene

For Researchers, Scientists, and Drug Development Professionals

(2-Nitroprop-1-en-1-yl)benzene, also known by several synonyms including 3-methyl-f3-
nitrostyrene and Phenyl-2-nitropropene (P2NP), is an aromatic organic compound with the
chemical formula CoHoeNO:2. This technical guide provides a comprehensive overview of its
physical and chemical properties, detailed experimental protocols for its synthesis and
purification, and an exploration of its biological activities and potential mechanisms of action.

Core Physical and Chemical Properties

(2-Nitroprop-1-en-1-yl)benzene is a light-yellow crystalline solid with a distinct odor.[1] It is an
important intermediate in organic synthesis, notably in the pharmaceutical industry as a
precursor for the synthesis of amphetamine and its derivatives, such as Adderall, a medication
used to treat ADHD and narcolepsy.[1][2]

Table 1: Physical Properties of (2-Nitroprop-1-en-1-
yl)benzene
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Property Value References
Appearance Light-yellow crystalline solid [1]

Melting Point 64-66 °C [1]

Boiling Point 263.0+9.0°C

Molecular Formula CoHsNO2 [1]

Molar Mass 163.176 g-mol—1 [1]
Density 1.141+0.06 g/cm3
Practically insoluble in water.
Soluble in DMF (30 mg/ml),
Solubility DMSO (30 mg/ml), Ethanol (10
mg/ml), acetone, chloroform,
and dichloromethane.
CAS Number 705-60-2 [1]

Table 2: Chemical Identifiers for (2-Nitroprop-1-en-1-

-/C(=Clclcccecl)C

yl)benzene

Identifier Type Identifier References

IUPAC Name (2-Nitroprop-1-en-1-yl)benzene  [1]
P2NP, 1-Phenyl-2-
nitropropene, B-methyl-3-

Synonyms nitropropene, trans-beta- [1]
Methyl-beta-Nitrostyrene, (2-
Nitro-1-propenyl)benzene
INChl=1S/C9HINO2/c1-

InChl 8(10(11)12)7-9-5-3-2-4-6-9/h2-  [1]
7H,1H3/b8-7+
[O-]--INVALID-LINK-

SMILES [1]
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Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of (2-Nitroprop-1-en-
1-yl)benzene.

o Infrared (IR) Spectroscopy: Aromatic rings typically show a characteristic C—H stretching
absorption at 3030 cm~* and a series of peaks in the 1450 to 1600 cm~* range.[3] The nitro
group also has characteristic stretching frequencies. The NIST WebBook provides reference
IR spectra for this compound.[4]

* Nuclear Magnetic Resonance (NMR) Spectroscopy: Both H and 13C NMR are used to
elucidate the structure. PubChem provides some NMR spectral data.[5]

e Mass Spectrometry (MS): The mass spectrum of (2-Nitroprop-1-en-1-yl)benzene shows a
molecular ion peak corresponding to its molecular weight. The fragmentation pattern can
provide further structural information.[6] A common fragment for aromatic compounds is the
phenyl cation at m/z 77.[7]

Experimental Protocols

The primary method for the synthesis of (2-Nitroprop-1-en-1-yl)benzene is the Henry reaction,
a base-catalyzed condensation reaction.[1]

Synthesis via Henry Reaction (n-Butylamine Catalysis)

This protocol is adapted from a common laboratory procedure.[8]
Materials:

e Benzaldehyde (1 mole)

Nitroethane (1 mole)

n-Butylamine (5 mL)

Anhydrous ethanol (100 mL)

Round-bottomed flask (1000 mL)
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o Reflux condenser
e Stirring apparatus
Procedure:

o Combine one mole of benzaldehyde, one mole of nitroethane, 5 mL of n-butylamine, and 100
mL of anhydrous ethanol in a 1000 mL round-bottomed flask.

o Reflux the mixture for 8 hours with stirring.
 After 8 hours, cool the reaction mixture.

« Stir the cooled mixture to induce crystallization. A heavy, yellow, crystalline mass should
form.

« |solate the crude product by filtration.
» Purify the crude product by recrystallization from anhydrous ethanol.

e The expected yield of 1-phenyl-2-nitropropene is approximately 105 g (64%), with a melting
point of 65°C.[8]

Purification by Recrystallization
Recrystallization is a critical step to obtain high-purity (2-Nitroprop-1-en-1-yl)benzene.[9]

Materials:

e Crude (2-Nitroprop-1-en-1-yl)benzene

Recrystallization solvent (e.g., ethanol, isopropanol, hexane)

Erlenmeyer flask

Heating source (hot plate)

Buchner funnel and vacuum flask
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Procedure:

Dissolve the crude product in a minimal amount of boiling recrystallization solvent in an
Erlenmeyer flask.

o If the solution is colored, activated charcoal can be added to decolorize it, followed by hot
filtration.

« Allow the hot, saturated solution to cool slowly to room temperature to promote the formation
of large, pure crystals.

o Further cooling in an ice bath can maximize the yield of crystals.
o Collect the purified crystals by vacuum filtration using a Buchner funnel.

e Wash the crystals with a small amount of ice-cold solvent to remove any remaining
impurities.

e Dry the crystals, for example, in a desiccator.

Click to download full resolution via product page
Synthesis and Purification Workflow for (2-Nitroprop-1-en-1-yl)benzene.

Biological Activity and Signaling Pathways

(2-Nitroprop-1-en-1-yl)benzene and its derivatives have garnered interest for their biological
activities, including antibacterial and anticancer properties.[10][11]
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Antibacterial Activity

Derivatives of B-nitrostyrene have shown notable antibacterial activity, particularly against
Gram-positive bacteria.[12] The presence of a 3-methyl group, as in (2-Nitroprop-1-en-1-
yl)benzene, has been found to enhance this activity compared to the unsubstituted 3-
nitrostyrene.[11][12]

Anticancer Activity and Signaling Pathway Inhibition

Recent studies have begun to elucidate the mechanisms behind the anticancer effects of
nitrostyrene derivatives. One significant finding is their ability to inhibit the TNFa/NFkB
signaling pathway.[13] This inhibition is achieved through the binding of nitrostyrene derivatives
to the truncated form of retinoid X receptor alpha (tRXRa), which in turn blocks the interaction
of tRXRa with TRAF2, a key component in the NFKB activation cascade.[13] This disruption of
the signaling pathway can lead to apoptosis in cancer cells.

Another study on a hydroxylated and methoxylated derivative of 3-methyl-3-nitrostyrene
demonstrated its ability to induce apoptosis in colorectal cancer cells through the generation of
reactive oxygen species (ROS), leading to DNA damage and mitochondrial dysfunction.[14]
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Inhibition of the TNFa/NFkB Signaling Pathway by Nitrostyrene Derivatives.
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Safety and Handling

(2-Nitroprop-1-en-1-yl)benzene is classified as harmful and is a known irritant.[1] Direct contact
with skin and eyes, as well as inhalation of its fumes, should be avoided. The median lethal
dose (LDso) for oral exposure in rats is greater than 500 mg/kg, and in mice, it is 1176 mg/kg.
[1] It should be stored at 2-8°C, away from strong oxidizing agents.[1]

This document is intended for informational purposes for research and development
professionals. All handling and experimentation should be conducted in a controlled laboratory
environment with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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